Cas no 620590-34-3 (N-ethyl-N-(3-methylphenyl)-2-{naphtho2,1-bfuran-1-yl}acetamide)

• Product Name: N-ethyl-N-(3-methylphenyl)-2-{naphtho2,1-bfuran-1-yl}acetamide
• CAS No: 620590-34-3
• MF: C₂₃H₂₁NO₂
• MW: 343.418346166611
• CID: 5418248
• PubChem ID: 2983025
• Update Time: 2025-05-25

N-ethyl-N-(3-methylphenyl)-2-{naphtho2,1-bfuran-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(3-methylphenyl)-2-(naphtho[2,1-b]furan-1-yl)acetamide
• N-ethyl-2-(naphtho[2,1-b]furan-1-yl)-N-(m-tolyl)acetamide
• N-ETHYL-N-(3-METHYLPHENYL)-2-{NAPHTHO[2,1-B]FURAN-1-YL}ACETAMIDE
• STL231016
• AKOS002210179
• F3290-0021
• 620590-34-3
• 2-benzo[e][1]benzofuran-1-yl-N-ethyl-N-(3-methylphenyl)acetamide
• N-Ethyl-N-(3-methylphenyl)naphtho[2,1-b]furan-1-acetamide
• N-ethyl-N-(3-methylphenyl)-2-{naphtho2,1-bfuran-1-yl}acetamide

• Inchi： 1S/C23H21NO2/c1-3-24(19-9-6-7-16(2)13-19)22(25)14-18-15-26-21-12-11-17-8-4-5-10-20(17)23(18)21/h4-13,15H,3,14H2,1-2H3
• InChI Key： QCWVPKPBUDXYJW-UHFFFAOYSA-N
• SMILES： O1C=C(CC(N(CC)C2=CC=CC(C)=C2)=O)C2=C3C(C=CC=C3)=CC=C12

Computed Properties

• Exact Mass: 343.157228913g/mol
• Monoisotopic Mass: 343.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.6±43.0 °C(Predicted)
• pka: 0.63±0.50(Predicted)

Additional information on N-ethyl-N-(3-methylphenyl)-2-{naphtho2,1-bfuran-1-yl}acetamide

Comprehensive Overview of N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide (CAS No. 620590-34-3)

N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide, with the CAS number 620590-34-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of N-substituted acetamides, which are known for their diverse biological activities. The unique structural features of this molecule, including the naphthofuran moiety and the ethyl-methylphenyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with specific biological targets.

The synthesis of N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide involves multi-step organic reactions, often starting with the condensation of 2-hydroxy-1-naphthaldehyde with appropriate reagents to form the naphthofuran core. Subsequent N-alkylation and acetylation steps introduce the ethyl-methylphenyl and acetamide groups, respectively. The compound's molecular weight and logP value suggest moderate lipophilicity, which is advantageous for membrane permeability in biological systems. Recent studies have explored its structure-activity relationship (SAR) to optimize its efficacy in target-specific applications.

In the context of current research trends, N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide aligns with the growing demand for small-molecule modulators in precision medicine. Its naphthofuran moiety is structurally analogous to several natural product-derived therapeutics, which are increasingly popular due to their lower toxicity profiles. Additionally, the compound's potential as a fluorescent probe has been investigated, leveraging the inherent photophysical properties of the naphthofuran system. This dual functionality—bioactivity and fluorescence—makes it a versatile tool in chemical biology.

From an industrial perspective, CAS No. 620590-34-3 is often discussed in forums focusing on high-value fine chemicals. Its scalability and purity requirements are critical for commercial viability, especially in GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards. The compound's stability under various pH conditions and thermal degradation profiles are also key considerations for formulation scientists.

Environmental and safety aspects of N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide have been evaluated in alignment with green chemistry principles. Efforts to develop solvent-free synthesis routes or use biodegradable catalysts reflect the industry's shift toward sustainable practices. Moreover, computational modeling (in silico studies) has been utilized to predict its ADMET properties, reducing the need for extensive animal testing—a topic of high relevance in modern ethical research discussions.

In summary, N-ethyl-N-(3-methylphenyl)-2-{naphtho[2,1-b]furan-1-yl}acetamide (CAS 620590-34-3) represents a compelling case study at the intersection of medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications—from drug development to diagnostic imaging—underscore its value in contemporary scientific endeavors. As research progresses, this compound is poised to address some of the most pressing challenges in healthcare innovation and industrial biotechnology.